Cas no 1935223-85-0 (2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)-)

• Product Name: 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)-
• CAS No: 1935223-85-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5263071
• Update Time: 2025-07-19

2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)-

• Inchi： 1S/C12H14N2O4/c15-11(16)10-7-9(1-3-13-10)14-4-2-12(8-14)17-5-6-18-12/h1,3,7H,2,4-6,8H2,(H,15,16)
• InChI Key： PMIFEIJXEHQXSX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(N2CCC3(OCCO3)C2)=C1

Additional information on 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)-

Research Brief on 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)- (CAS: 1935223-85-0)

The compound 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)- (CAS: 1935223-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex heterocyclic scaffolds, which are often pivotal in medicinal chemistry. The spirocyclic moiety embedded within its structure is particularly noteworthy, as it imparts conformational rigidity and enhances binding affinity to biological targets. Researchers have successfully employed this compound in the development of novel kinase inhibitors, leveraging its ability to interact with ATP-binding sites in various kinases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key building block in the synthesis of selective PI3K inhibitors. The study demonstrated that derivatives of 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)- exhibited potent inhibitory activity against PI3Kα, with IC50 values in the low nanomolar range. These findings suggest its potential utility in oncology, particularly for cancers driven by PI3K pathway dysregulation.

Another area of interest is the compound's application in central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it a promising candidate for targeting neurological disorders. Preliminary in vivo studies have shown that derivatives of this compound exhibit neuroprotective effects in models of neurodegenerative diseases, though further validation is required.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)-. A 2022 patent application detailed a novel catalytic asymmetric synthesis route, which significantly improved enantioselectivity and reduced byproduct formation. This methodological innovation is expected to facilitate large-scale production and broader application in drug development pipelines.

In conclusion, 2-Pyridinecarboxylic acid, 4-(1,4-dioxa-7-azaspiro[4.4]non-7-yl)- (CAS: 1935223-85-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and CNS therapeutics. Continued research into its derivatives and mechanisms of action is likely to yield further insights and therapeutic breakthroughs. Future studies should prioritize in vivo efficacy and safety profiling to advance its translational potential.